4-(2-fluorophenyl)-3-(piperidin-4-ylmethyl)-1H-1,2,4-triazol-5(4H)-one hydrochloride

• IUPAC Name: 4-(2-fluorophenyl)-3-(piperidin-4-ylmethyl)-1H-1,2,4-triazol-5-one;hydrochloride
• InChI: InChI=1S/C14H17FN4O.ClH/c15-11-3-1-2-4-12(11)19-13(17-18-14(19)20)9-10-5-7-16-8-6-10;/h1-4,10,16H,5-9H2,(H,18,20);1H
• InChI Key: IDXSNDLUNQOBFP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CC2=NNC(=O)N2C3=CC=CC=C3F.Cl
• Molecular Formula: C14H18ClFN4O
• Molecular Weight: 312.77 g/mol

Description

4-(2-fluorophenyl)-3-(piperidin-4-ylmethyl)-1H-1,2,4-triazol-5(4H)-one hydrochloride is a useful research compound. Its molecular formula is C14H18ClFN4O and its molecular weight is 312.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

One study reported on the synthesis and structural characterization of biologically active derivatives of 1,2,4-triazoles, highlighting the importance of intermolecular interactions such as C-H…F, C-H…S, and π … π interactions in molecular packing. This study emphasizes the role of these interactions in the development of pharmaceutical compounds (Shukla et al., 2017). Another research focused on the synthesis of 1,2,4-triazole derivatives showing 5-HT2 antagonist activity, suggesting their potential application in the development of new therapeutic agents (Watanabe et al., 1993). Additionally, the design and synthesis of fluorine-18 labeled analogs of MPTP, including a derivative with a structure similar to the specified compound, were explored for their neurotoxic potency and potential use in positron emission tomography (PET) imaging studies (Berridge et al., 1993).

Potential Therapeutic Applications

Several studies have evaluated the antimicrobial and antitumor activities of 1,2,4-triazole derivatives. For example, research on the green synthesis of triazole Schiff bases incorporating 1-[bi-(4-fluorophenyl)methyl]piperazine groups revealed significant inhibitory activity against tumor cells, demonstrating their potential as antitumor agents (Ding et al., 2016). Another study on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives indicated their effectiveness against various microorganisms, suggesting their application in developing antimicrobial agents (Bektaş et al., 2007).